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Compound of Interest

Compound Name: 4-(Hydroxymethyl)piperidin-2-one

Cat. No.: B1323386 Get Quote

Essential Safety Protocols for Handling 4-
(Hydroxymethyl)piperidin-2-one
For immediate reference, this guide provides crucial safety and logistical information for

researchers, scientists, and drug development professionals handling 4-
(Hydroxymethyl)piperidin-2-one (CAS: 53611-47-5).

ا لعدم توفر بيانات شاملة في صحيفة بيانات السلامة لهذا المركب المحدد، تستند هذه (SDS) نظرً

يُنصح يًا.  الإرشادات إلى معلومات المخاطر المتاحة من الموردين وبيانات المركبات ذات الصلة هيكل

.بأقصى درجات الحذر

Based on available supplier information, 4-(Hydroxymethyl)piperidin-2-one is classified with

the following hazards:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

Due to the potential for more severe hazards, as indicated by structurally similar compounds

which can cause severe skin burns and eye damage, a conservative approach to personal

protective equipment (PPE) is strongly recommended.
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Personal Protective Equipment (PPE)
The following table summarizes the recommended PPE for various laboratory operations

involving 4-(Hydroxymethyl)piperidin-2-one.

Protection Level Required PPE When to Use

Standard Laboratory

Operations

Safety glasses with side

shields, standard nitrile gloves,

lab coat, and closed-toe

shoes.

For handling small quantities in

a well-ventilated area or a

chemical fume hood.

Operations with Splash or

Aerosol Potential

Chemical splash goggles, face

shield, chemical-resistant

apron or coveralls, and double-

gloving with nitrile gloves.

Recommended when there is

a risk of splashing or aerosol

generation, such as during

heating, vortexing, or

transferring large volumes.

Emergency Situations (e.g.,

Spills)

Full-face respirator with

appropriate cartridges,

chemical-resistant suit, and

heavy-duty chemical-resistant

gloves.

For responding to spills or

uncontrolled releases of the

compound.

Operational Plan: Safe Handling and Storage
Adherence to the following step-by-step procedures is essential to minimize exposure and

ensure a controlled laboratory environment.

Engineering Controls:

Always handle 4-(Hydroxymethyl)piperidin-2-one in a well-ventilated area.

For procedures with a risk of aerosol or dust generation, use a certified chemical fume hood.

Handling Procedures:

Preparation: Before handling, ensure that all necessary PPE is readily available and in good

condition. An eyewash station and safety shower should be accessible.
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Weighing and Transferring: Conduct these operations in a fume hood to minimize inhalation

exposure. Use appropriate tools to avoid direct contact.

Personal Hygiene: Avoid eating, drinking, or smoking in areas where the chemical is

handled. Wash hands thoroughly with soap and water after handling, even if gloves were

worn.[1]

Avoid Contact: Take all necessary precautions to prevent direct contact with skin and eyes,

and to avoid inhalation of any dust or aerosols.

Storage:

Store in a tightly closed, properly labeled container in a cool, dry, and well-ventilated area.

Keep away from incompatible materials such as strong oxidizing agents.

Disposal Plan
Proper disposal of 4-(Hydroxymethyl)piperidin-2-one and associated waste is critical to

prevent environmental contamination and ensure regulatory compliance.

Waste Segregation: At the point of generation, segregate waste into solid, liquid, and

contaminated PPE streams.

Solid Waste: Collect in a designated, labeled, and sealed hazardous waste container.

Liquid Waste: Collect in a designated, labeled, and sealed hazardous waste container. Do

not mix with incompatible waste streams.

Contaminated PPE: Dispose of as solid hazardous waste in a designated container.

Disposal Method: All waste must be disposed of through a licensed hazardous waste

management company, in accordance with local, state, and federal regulations.

Experimental Workflow and Safety Precautions
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Experimental Workflow for Handling 4-(Hydroxymethyl)piperidin-2-one
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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